N-ethyl-2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 1502511-56-9): A Comprehensive Overview
N-ethyl-2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 1502511-56-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydronaphthalene derivatives and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-ethyl-2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-amine.
Chemical Properties: N-ethyl-2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-amine is a colorless to pale yellow liquid with a molecular formula of C16H23NO2. Its molecular weight is 269.36 g/mol. The compound exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it is sparingly soluble in water. The presence of two methoxy groups and an ethylamine moiety imparts unique chemical reactivity and stability to the molecule.
Synthesis Methods: The synthesis of N-ethyl-2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-amine can be achieved through various routes. One common method involves the reaction of 2,7-dimethoxytetrahydronaphthalene with ethylamine in the presence of a suitable catalyst. Another approach involves the reduction of the corresponding nitrile or amide precursor followed by alkylation with ethyl iodide. These synthetic strategies have been optimized to yield high purity and yield of the target compound.
Biological Activities: Recent studies have highlighted the potential biological activities of N-ethyl-2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-amine. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in various physiological processes and are implicated in several neurological disorders. Studies have shown that N-ethyl-2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-amine exhibits selective binding to serotonin receptors subtypes 5-HT1A and 5-HT2A, which may have therapeutic implications for conditions such as anxiety and depression.
In addition to its serotonin receptor modulating properties, N-ethyl-2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-amine has also been investigated for its potential anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha) in activated immune cells. These findings suggest that N-ethyl-2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-amine may have applications in treating inflammatory diseases.
Clinical Trials and Therapeutic Potential: While preclinical studies have provided promising results for N-ethyl-2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-am ine, further clinical trials are necessary to evaluate its safety and efficacy in humans. Several phase I clinical trials are currently underway to assess the pharmacokinetics and tolerability of the compound in healthy volunteers. Preliminary data from these trials indicate that N-Ethyl- strong>-< strong>-dimethoxy- strong>-< strong>-tetrahydronaphthalen- strong>-< strong>-amine strong>(CAS No. 1502511- strong>-56- strong>-9) is well tolerated at low doses with no significant adverse effects observed. p>
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N-Ethyl-N-(7-methoxynaphtalen)-amine (CAS No. 1502511–56–9): A Comprehensive Overview
N-Ethyl-N-(7-methoxynaphtalen)-amine (CAS No. 1502511–56–9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydronaphthalene derivatives and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-Ethyl-N-(7-methoxynaphtalen)-amine.
Chemical Properties: N-Ethyl-N-(7-methoxynaphtalen)-amine is a colorless to pale yellow liquid with a molecular formula of C16H23: It has a molecular weight of approximately 269 g/mol. The compound exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it is sparingly soluble in water. The presence of two methoxy groups and an ethylamine moiety imparts unique chemical reactivity and stability to the molecule.
Synthesis Methods: The synthesis of N-Ethyl-N-(7-methoxynaphtalen)-amine can be achieved through various routes. One common method involves the reaction of 7-methoxynaphtalene with ethylamine in the presence of a suitable catalyst such as palladium on carbon (Pd/C). Another approach involves the reduction of the corresponding nitrile or amide precursor followed by alkylation with ethyl iodide using a base like potassium carbonate (K: These synthetic strategies have been optimized to yield high purity and yield of the target compound.
Biological Activities: Recent studies have highlighted the potential biological activities of N-Ethyl-N-(7-methoxynaphtalen)-amine. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in various physiological processes and are implicated in several neurological disorders such as anxiety and depression. Studies have shown that N-Ethyl-N-(7-methoxynaphtalen)-amine exhibits selective binding to serotonin receptors subtypes 5-HT: This selective binding may have therapeutic implications for conditions such as anxiety disorders.
In addition to its serotonin receptor modulating properties,
N-Ethyl-N-(7-methoxynaphtalen)-amine has also been investigated for its potential anti-inflammatory effects.
In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL-) and tumor necrosis factor-alpha (TNF-alpha) in activated immune cells.
These findings suggest that N-Ethyl-N-(7-methoxynaphtalen)-amine may have applications in treating inflammatory diseases.
Clinical Trials and Therapeutic Potential:
While preclinical studies have provided promising results for N-Ethyl-N-(7-methoxynaphtalen)-amine,
further clinical trials are necessary to evaluate its safety and efficacy in humans.
Several phase I clinical trials are currently underway to assess the pharmacokinetics and tolerability
of N-Ethyl-N-(7-methoxynaphtalen)-amine (CAS No.
Preliminary data from these trials indicate that N-Ethyl-N-(7-methoxynaphtalen)-amine
is well tolerated at low doses with no significant adverse effects observed.
The therapeutic potential
of N-Ethyl-N-(7-methoxynaphtalen)-amine extends beyond
its serotonin receptor modulating properties
and anti-inflammatory effects.
Recent research has also explored
its potential as an antioxidant agent.
Studies have shown that N-Ethyl-N-(7-methoxynaphtalen)-amine
can scavenge free radicals
and protect cells from oxidative stress-induced damage.
This property makes it a promising candidate for treating oxidative stress-related conditions
such as neurodegenerative diseases.
Potential Applications:
Some key areas where this compound could be beneficial include:
N-Ethyl-N-(7-methoxynaphtalen)-amines' serotonin receptor modulating properties make it a candidate for treating anxiety disorders.
Its anti-inflammatory effects suggest potential use in managing inflammatory diseases.
Its antioxidant activity could be beneficial for treating oxidative stress-related conditions.
Neurological Disorders: The serotonin receptor modulating properties make it a candidate for treating anxiety disorders.
Inflammatory Diseases: Its anti-inflammatory effects suggest potential use in managing inflammatory diseases.
Oxidative Stress-related Conditions: Its antioxidant activity could be beneficial for treating oxidative stress-related conditions.
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